N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-5-(pyridin-3-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]-5-pyridin-3-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H20N6O3/c1-12-9-17(26)23-19(21-12)25-7-4-14(5-8-25)22-18(27)15-10-16(28-24-15)13-3-2-6-20-11-13/h2-3,6,9-11,14H,4-5,7-8H2,1H3,(H,22,27)(H,21,23,26)
• InChI Key: FDFAMVCSMLSPAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=NOC(=C3)C4=CN=CC=C4
• Molecular Formula: C19H20N6O3
• Molecular Weight: 380.4 g/mol

Description

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-5-(pyridin-3-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H20N6O3 and its molecular weight is 380.408. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Methods : Various synthetic strategies have been developed to create novel compounds with potential biological activities. For instance, novel isoxazolines and isoxazoles have been synthesized from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition, showcasing a methodology to access compounds with potential therapeutic utility (Rahmouni et al., 2014).

• Structural Elucidation : Studies have elucidated the structures of compounds with pyrimidine moieties, highlighting the importance of detailed structural analysis in drug development. For example, the structure of risperidone, a compound with a pyrimidine moiety, was determined, emphasizing the role of structural analysis in understanding drug properties (Wang, Zhou, & Hu, 2006).

Biological Activities and Applications

• Anticancer and Anti-Inflammatory Agents : Research has focused on synthesizing and evaluating novel compounds for anticancer and anti-inflammatory activities. For instance, synthesis and anti-angiogenic and DNA cleavage studies of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives have shown significant anti-angiogenic and DNA cleavage activities, suggesting potential anticancer applications (Kambappa et al., 2017).

• Antimicrobial Activity : Compounds with the pyrimidine moiety have been explored for their antimicrobial properties, underscoring the need for new antimicrobial agents amidst rising antibiotic resistance. A study on the synthesis and antimicrobial activity of pyrimidine derivatives highlights the ongoing research in this area (Rathod & Solanki, 2018).